Cas no 84812-65-7 (ethyl 4-pentyl-1-oxaspiro[2.4]heptane-2-carboxylate)

• Product Name: ethyl 4-pentyl-1-oxaspiro[2.4]heptane-2-carboxylate
• CAS No: 84812-65-7
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 888186
• PubChem ID: 44146349
• Update Time: 2025-04-19

ethyl 4-pentyl-1-oxaspiro[2.4]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-pentyl-1-oxaspiro[2.4]heptane-2-carboxylate
• Ethyl 4-pentyl-1-oxaspiro(2.4)heptane-2-carboxylate
• 84812-65-7
• DTXSID701005103
• NS00061297
• EINECS 284-208-9

• Inchi： 1S/C14H24O3/c1-3-5-6-8-11-9-7-10-14(11)12(17-14)13(15)16-4-2/h11-12H,3-10H2,1-2H3
• InChI Key： KUPPWEZAXZBBTH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C21CCCC2CCCCC

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.8Ų